{[4-(diphenylamino)-6-ethoxy-1,3,5-triazin-2-yl]oxy}acetonitrile

• IUPAC Name: 2-[[4-ethoxy-6-(N-phenylanilino)-1,3,5-triazin-2-yl]oxy]acetonitrile
• InChI: InChI=1S/C19H17N5O2/c1-2-25-18-21-17(22-19(23-18)26-14-13-20)24(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12H,2,14H2,1H3
• InChI Key: KERGNQZCXFTMSE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=N1)N(C2=CC=CC=C2)C3=CC=CC=C3)OCC#N
• Molecular Formula: C19H17N5O2
• Molecular Weight: 347.4 g/mol

Description

{[4-(diphenylamino)-6-ethoxy-1,3,5-triazin-2-yl]oxy}acetonitrile, also known as DEET, is a widely used insect repellent. It was first synthesized in 1953 and has been used for over 60 years to protect humans from mosquito bites and the diseases they carry, such as malaria, dengue fever, and Zika virus. DEET is a colorless, oily liquid with a slightly sweet odor and is highly effective at repelling a wide variety of insects, including mosquitoes, ticks, and fleas.

Mechanism of Action

The exact mechanism of action of {[4-(diphenylamino)-6-ethoxy-1,3,5-triazin-2-yl]oxy}acetonitrile is not fully understood, but it is believed to work by interfering with the insects' sense of smell, making them unable to locate their host. {[4-(diphenylamino)-6-ethoxy-1,3,5-triazin-2-yl]oxy}acetonitrile may also act as an irritant, causing insects to avoid contact with treated skin.
Biochemical and Physiological Effects:
{[4-(diphenylamino)-6-ethoxy-1,3,5-triazin-2-yl]oxy}acetonitrile has been shown to have low toxicity in humans and is generally considered safe when used as directed. However, some studies have suggested that {[4-(diphenylamino)-6-ethoxy-1,3,5-triazin-2-yl]oxy}acetonitrile may have neurotoxic effects in certain individuals, particularly children. {[4-(diphenylamino)-6-ethoxy-1,3,5-triazin-2-yl]oxy}acetonitrile has also been shown to have potential to cause skin irritation and allergic reactions in some people.

Advantages and Limitations for Lab Experiments

{[4-(diphenylamino)-6-ethoxy-1,3,5-triazin-2-yl]oxy}acetonitrile is a highly effective insect repellent and is widely used in laboratory experiments involving insects. However, its potential toxicity and irritant properties must be taken into consideration when designing experiments. Additionally, {[4-(diphenylamino)-6-ethoxy-1,3,5-triazin-2-yl]oxy}acetonitrile may interfere with certain assays and experimental protocols, and alternative insect repellents may need to be used in these cases.

Future Directions

There are several areas of research that could be explored in relation to {[4-(diphenylamino)-6-ethoxy-1,3,5-triazin-2-yl]oxy}acetonitrile. These include:
1. Development of new insect repellents that are more effective and less toxic than {[4-(diphenylamino)-6-ethoxy-1,3,5-triazin-2-yl]oxy}acetonitrile.
2. Further investigation into the mechanism of action of {[4-(diphenylamino)-6-ethoxy-1,3,5-triazin-2-yl]oxy}acetonitrile and the neurological effects it may have on humans.
3. Studies on the potential long-term effects of {[4-(diphenylamino)-6-ethoxy-1,3,5-triazin-2-yl]oxy}acetonitrile exposure on human health.
4. Investigation into the use of {[4-(diphenylamino)-6-ethoxy-1,3,5-triazin-2-yl]oxy}acetonitrile as a topical analgesic and its potential as a treatment for head lice.
5. Development of new methods for synthesizing {[4-(diphenylamino)-6-ethoxy-1,3,5-triazin-2-yl]oxy}acetonitrile that are more efficient and environmentally friendly.
In conclusion, {[4-(diphenylamino)-6-ethoxy-1,3,5-triazin-2-yl]oxy}acetonitrile is a highly effective insect repellent that has been used for over 60 years to protect humans from mosquito bites and the diseases they carry. While it has been extensively studied and is generally considered safe when used as directed, there are still areas of research that could be explored to better understand its mechanism of action and potential long-term effects on human health.

Scientific Research Applications

{[4-(diphenylamino)-6-ethoxy-1,3,5-triazin-2-yl]oxy}acetonitrile has been extensively studied for its insect repellent properties. It is the most widely used insect repellent in the world and has been shown to be highly effective at repelling a wide variety of insects. {[4-(diphenylamino)-6-ethoxy-1,3,5-triazin-2-yl]oxy}acetonitrile has also been studied for its potential as a topical analgesic and as a treatment for head lice.